![molecular formula C11H17N3O3S2 B2906924 8-((1-methyl-1H-imidazol-4-yl)sulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane CAS No. 1428356-88-0](/img/structure/B2906924.png)
8-((1-methyl-1H-imidazol-4-yl)sulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane
Description
The compound appears to contain an imidazole ring, which is a five-membered planar ring, which includes two non-adjacent nitrogen atoms. Imidazole rings are present in important biological compounds, including histidine and the B-vitamin biotin .
Molecular Structure Analysis
The compound also contains a spiro configuration, which is a type of chemical compound, named because of their analogy with spiro compounds in classical organic chemistry, which have two rings that share a single atom .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the imidazole ring and the spiro configuration. Imidazole rings can act as both acids and bases, making them amphoteric .Scientific Research Applications
Medicinal Chemistry: Drug Synthesis and Development
The imidazole ring, a core structure within this compound, is a prevalent motif in medicinal chemistry due to its resemblance to the side chain of histidine and its presence in many biologically active molecules . The sulfonyl and azaspiro functional groups can potentially enhance the compound’s interaction with biological targets, making it valuable for drug synthesis and development. This compound could be explored for creating new pharmacophores for drug discovery.
Agricultural Chemistry: Pesticide and Herbicide Formulation
Imidazole derivatives have been used in the formulation of pesticides and herbicides . The unique structure of “8-((1-methyl-1H-imidazol-4-yl)sulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane” may offer novel modes of action against pests and weeds, contributing to the development of more effective and environmentally friendly agricultural chemicals.
properties
IUPAC Name |
8-(1-methylimidazol-4-yl)sulfonyl-1-oxa-4-thia-8-azaspiro[4.5]decane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O3S2/c1-13-8-10(12-9-13)19(15,16)14-4-2-11(3-5-14)17-6-7-18-11/h8-9H,2-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MPPAEQHPASPNJZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=C1)S(=O)(=O)N2CCC3(CC2)OCCS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-((1-methyl-1H-imidazol-4-yl)sulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane | |
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